N-(2-fluorobenzyl)-2-[[(1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl](methyl)amino]acetamide

• IUPAC Name: 2-[(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)methyl-methylamino]-N-[(2-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C19H27FN4O/c1-13(2)24-15(4)17(14(3)22-24)11-23(5)12-19(25)21-10-16-8-6-7-9-18(16)20/h6-9,13H,10-12H2,1-5H3,(H,21,25)
• InChI Key: GEYXAOSAJKNRGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(C)C)C)CN(C)CC(=O)NCC2=CC=CC=C2F
• Molecular Formula: C19H27FN4O
• Molecular Weight: 346.4 g/mol

Description

N-(2-fluorobenzyl)-2-[(1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamino]acetamide is a complex organic compound featuring a blend of multiple functional groups, including an acetamide moiety, a fluorobenzyl group, and a substituted pyrazole ring. This detailed examination delves into the synthesis, molecular structure, chemical reactions and properties, and both the physical and chemical properties of the compound, excluding applications, drug use and dosage, and side effects. The exploration is grounded in scientific research to ensure accuracy and relevance.

Synthesis Analysis

The synthesis of related compounds often involves multi-step organic reactions, including acylation, alkylation, and condensation processes. For instance, Ahmad et al. (2012) describe the synthesis of a structurally related compound, emphasizing the importance of specific reagent choices and reaction conditions in achieving desired structural features and functional groups (Ahmad et al., 2012).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography and NMR spectroscopy, plays a crucial role in confirming the configurations and conformations of complex organic molecules. The molecular structure of closely related compounds reveals intricate details about the spatial arrangement of atoms and the impact of specific substituents on overall molecular geometry. For example, the study by Ahmad et al. details the molecular geometry and intermolecular interactions within a crystal structure, providing insight into the compound's stability and reactivity patterns (Ahmad et al., 2012).

Chemical Reactions and Properties

Chemical properties of such compounds are influenced by their functional groups and molecular structure. The presence of an acetamide group, for instance, can dictate the compound's reactivity towards nucleophilic substitution reactions or its behavior in acid-base interactions. Research on similar molecules, such as those by Panchal and Patel (2011), highlights the synthetic versatility of pyrazole derivatives, which can undergo various chemical reactions to introduce new functional groups or modify existing ones (Panchal & Patel, 2011).

Physical Properties Analysis

The physical properties, including melting point, solubility, and crystallinity, are significantly influenced by the molecular structure. Studies like that of Ahmad et al. offer valuable data on the physical characteristics of similar compounds, aiding in understanding how structural features like the fluorobenzyl group and the pyrazole ring affect these properties (Ahmad et al., 2012).